molecular formula C20H32N6O3 B5532970 4-{[(3R*,5R*)-5-({4-[(1-methyl-1H-imidazol-2-yl)methyl]piperazin-1-yl}carbonyl)piperidin-3-yl]carbonyl}morpholine

4-{[(3R*,5R*)-5-({4-[(1-methyl-1H-imidazol-2-yl)methyl]piperazin-1-yl}carbonyl)piperidin-3-yl]carbonyl}morpholine

Cat. No. B5532970
M. Wt: 404.5 g/mol
InChI Key: MNNGOBFNDAJUDX-IAGOWNOFSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound of interest is a complex heterocyclic molecule, incorporating elements like morpholine and piperazine, which are often seen in bioactive molecules. Such compounds are synthesized and analyzed for their potential applications in various fields, including pharmacology and materials science.

Synthesis Analysis

Synthesis of related heterocyclic compounds typically involves nucleophilic substitution reactions, coupling reactions, and protection-deprotection strategies to introduce the desired functional groups into the core structure. For instance, the synthesis of bioactive heterocycles involves steps such as amino protection, nucleophilic reaction, and deprotection, purified by chromatography techniques (Guo Qian-yi, 2011).

Molecular Structure Analysis

The molecular structure of these compounds is characterized using techniques like X-ray diffraction, IR, NMR, and LC-MS spectra. Structural analysis reveals conformations like chair and planar conformations for piperidine and morpholine rings, respectively. These structures are often stabilized by inter and intra-molecular hydrogen bonds (S. Prasad et al., 2018).

Chemical Reactions and Properties

Chemical reactions involving these compounds can include transformations like ozonation, which leads to various degradation pathways. The reaction with ozone shows that compounds like piperidine, piperazine, and morpholine can degrade, forming products like N-hydroxypiperidine or N-hydroxymorpholine, indicating different reaction pathways for these heterocycles (Agnes Tekle-Röttering et al., 2016).

Physical Properties Analysis

Physical properties such as solubility, melting point, and crystal structure are determined to understand the compound's behavior under different conditions. For example, the title compound's crystallization in a monoclinic crystal system reveals its detailed geometric orientation, which is crucial for understanding its reactivity and stability (Gökşin Aydinli et al., 2010).

properties

IUPAC Name

[4-[(1-methylimidazol-2-yl)methyl]piperazin-1-yl]-[(3R,5R)-5-(morpholine-4-carbonyl)piperidin-3-yl]methanone
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H32N6O3/c1-23-3-2-22-18(23)15-24-4-6-25(7-5-24)19(27)16-12-17(14-21-13-16)20(28)26-8-10-29-11-9-26/h2-3,16-17,21H,4-15H2,1H3/t16-,17-/m1/s1
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MNNGOBFNDAJUDX-IAGOWNOFSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN1C=CN=C1CN2CCN(CC2)C(=O)C3CC(CNC3)C(=O)N4CCOCC4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CN1C=CN=C1CN2CCN(CC2)C(=O)[C@@H]3C[C@H](CNC3)C(=O)N4CCOCC4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H32N6O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

404.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

[4-[(1-methylimidazol-2-yl)methyl]piperazin-1-yl]-[(3R,5R)-5-(morpholine-4-carbonyl)piperidin-3-yl]methanone

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.